3-{[4-(Ethoxycarbonyl)piperazin-1-yl]carbonyl}-2,2-dimethylcyclopropanecarboxylic acid

• IUPAC Name: 3-(4-ethoxycarbonylpiperazine-1-carbonyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• InChI: InChI=1S/C14H22N2O5/c1-4-21-13(20)16-7-5-15(6-8-16)11(17)9-10(12(18)19)14(9,2)3/h9-10H,4-8H2,1-3H3,(H,18,19)
• InChI Key: BMGKEUMSMIKTFE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)C2C(C2(C)C)C(=O)O
• Molecular Formula: C14H22N2O5
• Molecular Weight: 298.33 g/mol
• CAS No.: 1142214-60-5

Description

3-{[4-(Ethoxycarbonyl)piperazin-1-yl]carbonyl}-2,2-dimethylcyclopropanecarboxylic acid is a useful research compound. Its molecular formula is C14H22N2O5 and its molecular weight is 298.33 g/mol. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

The compound has been studied for its crystal structure, providing insights into its molecular conformation and potential applications in materials science. The study by Faizi et al. (2016) on a related compound, 4-[4-(Ethoxycarbonyl)piperazin-1-yl]benzoic acid, reveals the conformation of molecules in the crystal structure, which is crucial for understanding its physical and chemical properties (Faizi, Ahmad, & Golenya, 2016).

Synthesis and Chemical Properties

Research has focused on synthesizing and understanding the chemical properties of compounds with structures similar to 3-{[4-(Ethoxycarbonyl)piperazin-1-yl]carbonyl}-2,2-dimethylcyclopropanecarboxylic acid. Veerman et al. (2003) explored the synthesis of piperazine-3-ones, which may inform the synthesis of similar compounds (Veerman et al., 2003).

Polymer Synthesis

Hattori and Kinoshita (1979) conducted studies on synthesizing polyamides containing uracil and adenine, with the use of piperazine in the synthesis process. This research indicates potential applications of similar compounds in the development of novel polymers (Hattori & Kinoshita, 1979).

Drug Design and Therapeutic Applications

A novel multi-target therapeutic approach to neuroprotection for Alzheimer's disease was explored by Lecanu et al. (2010), involving a compound structurally related to this compound. This indicates potential applications in drug design and therapy (Lecanu et al., 2010).

Antimicrobial Properties

Patel et al. (2011) investigated the synthesis and antimicrobial activity of new pyridine derivatives, incorporating piperazine structures. This suggests potential antimicrobial applications of compounds similar to this compound (Patel, Agravat, & Shaikh, 2011).

Safety and Hazards

This compound is classified as an irritant (GHS07) and carries the hazard statements H317 and H319. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and washing thoroughly after handling (P264).